Cas no 15599-27-6 (Benzeneacetonitrile, a-[2-(dimethylamino)propyl]-a-ethyl-)

Benzeneacetonitrile, a-[2-(dimethylamino)propyl]-a-ethyl- structure
15599-27-6 structure
Product Name:Benzeneacetonitrile, a-[2-(dimethylamino)propyl]-a-ethyl-
CAS No:15599-27-6
MF:C15H22N2
MW:230.348583698273
CID:185443
PubChem ID:208936
Update Time:2025-04-19

Benzeneacetonitrile, a-[2-(dimethylamino)propyl]-a-ethyl- Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetonitrile, a-[2-(dimethylamino)propyl]-a-ethyl-
    • 4-(Dimethylamino)-2-ethyl-2-phenylpentanenitrile
    • 4-Dimethylamino-2-ethyl-2-phenylvaleronitrile
    • 4-Dimethylamino-2-ethyl-2-phenylvaleronitrile.
    • Etaminile [INN]
    • OM-997
    • UNII-R3TGX0K69Z
    • Etaminile
    • SCHEMBL2108910
    • 15599-27-6
    • R3TGX0K69Z
    • DTXSID00864604
    • CHEMBL2104277
    • NS00120756
    • 4-Dimethylamino-2-ethyl-2-phenyl-pentannitril
    • OM-977
    • Q27287757
    • Inchi: 1S/C15H22N2/c1-5-15(12-16,11-13(2)17(3)4)14-9-7-6-8-10-14/h6-10,13H,5,11H2,1-4H3
    • InChI Key: CNKVQTMWLAZAPL-UHFFFAOYSA-N
    • SMILES: N(C)(C)C(C)CC(C#N)(C1C=CC=CC=1)CC

Computed Properties

  • Exact Mass: 230.17846
  • Monoisotopic Mass: 230.178299
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 270
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 27
  • XLogP3: 3.2

Experimental Properties

  • Density: 0.961
  • Boiling Point: 335.5°C at 760 mmHg
  • Flash Point: 133°C
  • Refractive Index: 1.507
  • PSA: 27.03
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